2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide

• IUPAC Name: 2-bromo-N-(3-morpholin-4-ylsulfonylphenyl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H16BrN3O4S/c17-15-10-12(4-5-18-15)16(21)19-13-2-1-3-14(11-13)25(22,23)20-6-8-24-9-7-20/h1-5,10-11H,6-9H2,(H,19,21)
• InChI Key: MVELMJSASJQJSN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=CC(=C2)NC(=O)C3=CC(=NC=C3)Br
• Molecular Formula: C16H16BrN3O4S
• Molecular Weight: 426.3 g/mol

Description

2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide, also known as BMS-777607, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized by Bristol-Myers Squibb in 2008 and has since been the subject of numerous scientific studies.

Mechanism Of Action

2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide works by inhibiting the activity of the protein c-Met, which is involved in several cellular processes, including cell proliferation, migration, and survival. By inhibiting c-Met activity, 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide can reduce the growth and metastasis of cancer cells, as well as reduce inflammation and fibrosis in various organs.
Biochemical and Physiological Effects:
2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide has been shown to have several biochemical and physiological effects. In cancer research, 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide has been shown to reduce the activity of several proteins involved in cancer cell growth and metastasis, including c-Met, AKT, and ERK. In inflammation and fibrosis research, 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide has been shown to reduce the activity of several proteins involved in inflammation and fibrosis, including TGF-β and collagen.

Advantages And Limitations For Lab Experiments

One advantage of using 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide in lab experiments is its specificity for c-Met, which allows for targeted inhibition of this protein. However, one limitation of using 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide is its relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

For research on 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide include further studies on its potential therapeutic applications in cancer, inflammation, and fibrosis. Additionally, further studies on the mechanism of action of 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide may lead to the development of more effective inhibitors of c-Met. Finally, studies on the pharmacokinetics and toxicity of 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide may lead to its development as a potential therapeutic agent in humans.
Conclusion:
In conclusion, 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. Its specificity for c-Met and its ability to inhibit cancer cell growth and metastasis, as well as reduce inflammation and fibrosis, make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide involves several steps, including the reaction of 2-bromo-4-chloropyridine with 3-(morpholine-4-sulfonyl)aniline in the presence of a base, followed by the reaction with isocyanate to form the final product. The purity of the final product is achieved through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide has been studied for its potential therapeutic applications in several areas, including cancer, inflammation, and fibrosis. In cancer research, 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide has been shown to inhibit the growth and metastasis of several types of cancer cells, including breast, lung, and prostate cancer. Inflammation and fibrosis research has shown that 2-bromo-N-[3-(morpholine-4-sulfonyl)phenyl]pyridine-4-carboxamide can reduce inflammation and fibrosis in several organs, including the liver and lungs.